Cas no 7252-51-9 (1-butoxy-2-nitrobenzene)

• Product Name: 1-butoxy-2-nitrobenzene
• CAS No: 7252-51-9
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 1756806
• PubChem ID: 244270
• Update Time: 2025-04-21

1-butoxy-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-butoxy-2-nitrobenzene
• 1-n-butoxy-2-nitrobenzene
• Benzene, 1-butoxy-2-nitro-
• AC1Q2XJ0
• AC1L6DCO
• n-butyl o-nitrophenyl ether
• 1-butoxy-2-nitro-benzene
• butyl-(2-nitro-phenyl)-ether
• O-BUTOXYNITROBENZENE
• SureCN3463529
• SBB068830
• NSC55074
• 2-Butoxynitrobenzene
• 2-Nitro-1-butyloxy-benzol
• Butyl-(2-nitro-phenyl)-aether
• HS-5430
• 1-Butoxy-2-nitrobenzene #
• DTXSID70288252
• o-n-butoxynitrobenzene
• SCHEMBL3463529
• VOCILNVWSWTHNE-UHFFFAOYSA-N
• NSC-55074
• 7252-51-9
• NSC 55074
• AKOS015917647

• Inchi： 1S/C10H13NO3/c1-2-3-8-14-10-7-5-4-6-9(10)11(12)13/h4-7H,2-3,8H2,1H3
• InChI Key： VOCILNVWSWTHNE-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1[N+](=O)[O-])CCCC

Computed Properties

• Exact Mass: 195.08959
• Monoisotopic Mass: 195.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 55A^2

Experimental Properties

• Density: 1.116
• Boiling Point: 299.9°C at 760 mmHg
• Flash Point: 129.9°C
• Refractive Index: 1.522
• PSA: 52.37
• LogP: 3.29690